1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL

• Molecular Formula: C10H12F3NOS
• Molecular Weight: 251.27 g/mol
• IUPAC Name: 1-amino-1-[4-(trifluoromethylsulfanyl)phenyl]propan-2-ol
• InChI: InChI=1S/C10H12F3NOS/c1-6(15)9(14)7-2-4-8(5-3-7)16-10(11,12)13/h2-6,9,15H,14H2,1H3
• InChI Key: FVGIACXSRZSECZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=C(C=C1)SC(F)(F)F)N)O

Description

1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL (CAS: 1270385-18-6 or 1213024-94-2) is a chiral amino alcohol derivative characterized by a trifluoromethylthio (-SCF₃) substituent at the para position of its phenyl ring. Its molecular formula is C₁₀H₁₂F₃NOS, with a molecular weight of 251.27 g/mol. The compound is commercially available through suppliers like Parchem Chemicals and AstaTech Inc., with a purity of ≥95% and storage recommendations at room temperature.

Preparation Methods

The synthesis of 1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-(trifluoromethylthio)benzaldehyde and 2-amino-1-propanol.

Reaction Conditions: The reaction involves the condensation of 4-(trifluoromethylthio)benzaldehyde with 2-amino-1-propanol under basic conditions, often using a base like sodium hydroxide or potassium carbonate.

Industrial Production: Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form corresponding amines or alcohols using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino group can undergo substitution reactions with electrophiles, leading to the formation of various derivatives. Common reagents include alkyl halides and acyl chlorides.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The exact pathways involved depend on the specific biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Varied Substituents

The trifluoromethylthio group in the target compound distinguishes it from analogues with alternative substituents. Key comparisons include:

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent on Phenyl Ring	Functional Groups	Key Properties/Applications
1-Amino-1-[4-(trifluoromethylthio)phenyl]propan-2-OL	1270385-18-6 / 1213024-94-2	C₁₀H₁₂F₃NOS	251.27	4-(Trifluoromethylthio)	Amino, propan-2-ol	High purity (95%); potential use in chiral synthesis
1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL	1019534-32-7	C₁₃H₂₁NO	207.31	3-(tert-Butyl)	Amino, propan-2-ol	Lipophilic tert-butyl group may enhance membrane permeability
1-Amino-3,3,3-trifluoro-2-[4-(trifluoromethoxy)phenyl]propan-2-ol hydrochloride	525 (on request)	C₁₀H₁₀ClF₆NO₂	325.64	4-(Trifluoromethoxy)	Amino, propan-2-ol, hydrochloride	Hydrochloride salt form; likely improved solubility
4-(Trifluoromethylthio)phenol	461-84-7	C₇H₅F₃OS	194.17	4-(Trifluoromethylthio)	Phenol	Intermediate in synthesis; >97% purity

Key Findings:

Electronic Effects: The trifluoromethylthio (-SCF₃) group is a strong electron-withdrawing substituent, which contrasts with the electron-donating tert-butyl group in the analogue CAS 1019534-32-7.

Molecular Weight and Solubility : The hydrochloride derivative (CAS 525) has a significantly higher molecular weight (325.64 g/mol) due to the trifluoromethoxy (-OCF₃) group and chloride ion, likely enhancing aqueous solubility compared to the parent compound.

Synthetic Utility: 4-(Trifluoromethylthio)phenol (CAS 461-84-7) serves as a precursor in synthesizing the target compound, as seen in its use in isocyanate derivatives (e.g., 4-(trifluoromethylthio)phenyl isocyanate).

Functional Group Variations in Propanolamine Derivatives

The amino propan-2-ol backbone is shared with pharmaceuticals like metoprolol (CAS 51384-51-1), a beta-blocker with the formula C₁₅H₂₅NO₃. However, metoprolol’s phenoxy and methoxyethyl groups confer distinct pharmacological activity, unlike the trifluoromethylthio group in the target compound. This highlights how minor structural changes drastically alter application scope.